Cas no 1566811-56-0 ((5-Methylpyridin-3-yl)methanesulfonamide)

• Product Name: (5-Methylpyridin-3-yl)methanesulfonamide
• CAS No: 1566811-56-0
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• MDL: MFCD26064682
• CID: 5245050
• PubChem ID: 112639827
• Update Time: 2026-03-08

(5-Methylpyridin-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (5-Methylpyridin-3-yl)methanesulfonamide

• MDL： MFCD26064682
• Inchi： 1S/C7H10N2O2S/c1-6-2-7(4-9-3-6)5-12(8,10)11/h2-4H,5H2,1H3,(H2,8,10,11)
• InChI Key： NNKSZGVJYGDFDQ-UHFFFAOYSA-N
• SMILES： C1=NC=C(C)C=C1CS(N)(=O)=O

Additional information on (5-Methylpyridin-3-yl)methanesulfonamide

Comprehensive Overview of (5-Methylpyridin-3-yl)methanesulfonamide (CAS No. 1566811-56-0): Properties, Applications, and Research Insights

(5-Methylpyridin-3-yl)methanesulfonamide (CAS No. 1566811-56-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This sulfonamide derivative, characterized by a 5-methylpyridin-3-yl moiety, exhibits promising physicochemical properties that make it a valuable intermediate in drug discovery. Recent studies highlight its potential as a building block for kinase inhibitors and enzyme modulators, aligning with the growing demand for targeted therapeutics in precision medicine.

The compound's methanesulfonamide group enhances its solubility and bioavailability, addressing a key challenge in modern drug development. Researchers are particularly interested in its structure-activity relationship (SAR) for designing novel small-molecule drugs, especially in oncology and metabolic disorders. With molecular weight 200.25 g/mol and LogP ~0.8, it demonstrates favorable pharmacokinetic properties for central nervous system (CNS) penetration—a hot topic in neuropharmacology research.

In synthetic chemistry, 1566811-56-0 serves as a versatile scaffold for heterocyclic compound derivatization. Its pyridine-methylsulfonamide structure allows diverse functionalization at three reactive sites, enabling combinatorial library development—a technique widely adopted in high-throughput screening (HTS) platforms. The compound's stability under physiological pH (2-8) makes it suitable for prodrug design, another trending area in pharmaceutical formulation.

Analytical characterization of (5-Methylpyridin-3-yl)methanesulfonamide typically involves HPLC (retention time ~4.2 min in C18 columns), LC-MS (m/z 201.1 [M+H]+), and ¹H NMR (δ 8.45 ppm for pyridine-H). These standardized protocols ensure quality control in GMP-compliant synthesis, meeting the pharmaceutical industry's stringent requirements. The compound's crystalline form (melting point 148-150°C) facilitates polymorph screening—a critical step in solid-state chemistry.

Environmental and safety assessments indicate that 1566811-56-0 follows green chemistry principles with low ecotoxicity (EC50 >100 mg/L in Daphnia tests). This aligns with the pharmaceutical sector's shift toward sustainable manufacturing, responding to regulatory pressures and ESG (Environmental, Social, and Governance) investing trends. The compound's biodegradability potential (>60% in 28-day OECD tests) further enhances its appeal for green drug development initiatives.

Market intelligence reveals growing patent activity around pyridine sulfonamide derivatives, with 1566811-56-0 appearing in 18 patent families since 2020—primarily covering protein kinase inhibition and allosteric modulation applications. This correlates with industry focus on next-generation therapeutics for resistant diseases. The compound's commercial availability through major chemical suppliers (purity ≥98%) supports its adoption in academic and industrial labs worldwide.

Future research directions for (5-Methylpyridin-3-yl)methanesulfonamide include exploration of its metal-chelating properties for diagnostic imaging agents and investigation of its structure-based drug design potential using AI-assisted molecular modeling—an emerging synergy between computational chemistry and experimental pharmacology. These developments position CAS 1566811-56-0 as a compound of significant interest in the evolving landscape of medicinal chemistry and pharmaceutical innovation.